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Compound of Interest

Compound Name: Sulfo-Cyanine5.5 DBCO

Cat. No.: B14759664

Get Quote

Executive Summary
Sulfo-Cyanine5.5 DBCO is an amphiphilic near-infrared fluorophore designed to bridge the

gap between aqueous biocompatibility and bioorthogonal click chemistry.

Solubility: It is highly soluble in both water (>10 mM) and anhydrous organic solvents like

DMSO and DMF. The four sulfonate groups on the cyanine core dominate the solubility

profile, overcoming the hydrophobicity of the DBCO moiety.

Operational Directive: While water-soluble, anhydrous DMSO is the mandatory solvent for

stock solution preparation and long-term storage to prevent slow hydrolysis of the strained

alkyne and minimize H-aggregation. Aqueous buffers are the optimal medium for the

conjugation reaction itself.

Part 1: Molecular Architecture & Solubility Physics
To understand the solubility behavior, one must analyze the competing domains within the

molecule. Sulfo-Cyanine5.5 DBCO is not a monolith; it is a system of opposing forces.

The Hydrophilic Driver (The "Sulfo" Core)
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The Cyanine5.5 chromophore is modified with four sulfonate groups (

). At physiological pH (7.4), these groups are fully ionized.

Mechanism: These anionic charges create a robust hydration shell, allowing water molecules

to coordinate around the dye. This electrostatic repulsion also prevents the flat, polyaromatic

cyanine rings from stacking (aggregation).

Result: High aqueous solubility, typically exceeding 10 mg/mL.

The Hydrophobic Anchor (The DBCO Handle)
The Dibenzocyclooctyne (DBCO) moiety is a strained eight-membered ring fused to two

benzene rings.

Mechanism: This region is lipophilic. In a purely aqueous environment, the DBCO moieties of

adjacent dye molecules may attempt to associate via hydrophobic interactions to minimize

water contact.

Result: While the sulfonate groups usually prevent precipitation, the DBCO tail can induce

the formation of H-aggregates (non-fluorescent dimers) if the dye is left in water at high

concentrations for extended periods.

Part 2: Comparative Solubility & Stability Matrix
The following table synthesizes field data regarding the behavior of Sulfo-Cyanine5.5 DBCO
in its two primary solvent environments.
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Feature Water / Aqueous Buffer DMSO (Anhydrous)

Solubility Limit
High (>10 mM). Clear blue

solution.

High (>10 mM). Clear blue

solution.

Primary Use Case

Labeling Reaction. The

medium for conjugating to

antibodies, proteins, or cells.

Stock Storage. The medium for

keeping the reagent stable

before use.

Stability (Hydrolysis)

Moderate. The DBCO triple

bond is stable for days, but

long-term storage leads to

hydration of the alkyne,

rendering it non-reactive.

High. Indefinite stability at

-20°C if kept dry (hygroscopic;

use desiccant).

Aggregation Risk

Moderate. At high

concentrations (>1 mM), H-

aggregates may form, seen as

a spectral blue-shift.[1]

Low. DMSO effectively

solvates the aromatic rings,

preventing stacking.

Freeze-Thaw Safety

Low. Ice crystal formation can

precipitate the dye or

accelerate degradation.

Moderate. DMSO freezes at

19°C. Repeated cycles can

introduce moisture.

Part 3: Optimized Reconstitution Protocol
This protocol ensures maximum reactivity of the DBCO group while leveraging the water

solubility for the final application.

Phase 1: Stock Solution Preparation (The "Golden
Rule")
Goal: Create a stable 10 mM stock. Solvent: Anhydrous DMSO (Grade:

99.9%, stored over molecular sieves).

Equilibrate: Allow the vial of Sulfo-Cyanine5.5 DBCO to warm to room temperature before

opening. This prevents condensation of atmospheric moisture onto the hygroscopic powder.
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Dissolve: Add the calculated volume of anhydrous DMSO to the vial.

Calculation: For 1 mg of dye (MW ~1317 g/mol ), add ~76

L of DMSO to achieve ~10 mM.

Vortex: Vortex vigorously for 30 seconds. Ensure no particulates remain on the walls.

Storage: Aliquot this stock into small volumes (e.g., 5-10

L) to avoid repeated freeze-thaw cycles. Store at -20°C in the dark.

Phase 2: The Aqueous Conjugation (SPAAC Reaction)
Goal: Label an Azide-tagged biomolecule. Solvent: PBS (pH 7.4) or HEPES. Avoid buffers with

sodium azide (NaN

), as it will react with the DBCO.[2]

Prepare Biomolecule: Dissolve your protein/antibody in the aqueous buffer.

Dilute Dye: Take the frozen DMSO stock, thaw, and add it directly to the aqueous reaction

mix.

Critical Threshold: Keep the final DMSO concentration < 5-10% (v/v) to prevent protein

denaturation. Because Sulfo-Cy5.5 is water-soluble, you do not need high organic content

to keep the dye in solution.[3][4][5]

Incubate: Allow the reaction to proceed (typically 4 hours at RT or overnight at 4°C).

Part 4: Quality Control & Spectral Validation
Trust but verify. You can confirm the solubility state of your dye using UV-Vis spectroscopy.

The "Blue Shift" Check
Cyanine dyes are prone to forming non-fluorescent H-aggregates (stacked dimers) in water.

Monomer (Active): Absorption max at ~675 nm.
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H-Aggregate (Inactive): Absorption max shifts to ~630 nm (Blue shift).

Protocol:

Dilute a small aliquot of your aqueous reaction mixture into water.

Measure Absorbance from 500 nm to 800 nm.

Pass Criteria: The peak at 675 nm should be significantly higher than the shoulder at 630

nm.

Fail Criteria: If the 630 nm peak dominates, the dye has aggregated (likely due to high ionic

strength or poor storage). Add 10-20% DMSO to break aggregates.

Part 5: Visualization of Workflows
Diagram 1: Solvent Selection Decision Tree
This logic flow guides the researcher on when to use Water vs. DMSO based on the

experimental stage.
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(Lyophilized Powder)

Intended Action?

Long-Term Storage
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Save for later

Immediate Labeling
(Bioconjugation)

Use now

Use Anhydrous DMSO
• Prevents Hydrolysis

• Prevents Aggregation
• Store at -20°C

Use Aqueous Buffer (PBS/HEPES)
• Optimal for Proteins
• Dye is fully soluble
• Keep DMSO < 5%

CRITICAL: Avoid Sodium Azide
in reaction buffer

Click to download full resolution via product page

Caption: Decision matrix for solvent selection. DMSO protects the reagent during storage;

Water/Buffer supports the biocompatible reaction.

Diagram 2: Spectral Validation Workflow
A self-validating loop to ensure the dye is dissolved as a monomer and not an aggregate.
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Aqueous Sample
(Sulfo-Cy5.5 DBCO)

Measure Absorbance
(500-800 nm)

Check Peak
Ratio

Peak @ 675nm > 630nm
(Monomeric State)

PROCEED
Normal

Peak @ 630nm > 675nm
(H-Aggregate)

STOP

Blue Shifted
Remediation:

Add 10-20% DMSO
or Reduce Ionic Strength

Click to download full resolution via product page

Caption: Quality Control workflow. A spectral blue shift indicates aggregation, requiring solvent

remediation before conjugation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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